Cas no 1955540-29-0 (5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride
• CAS No: 1955540-29-0
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• MDL: MFCD30181150
• CID: 4631482
• PubChem ID: 122156762
• Update Time: 2025-06-15

5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[(azetidin-3-yloxy)methyl]-3-ethyl-1,2,4-oxadiazole hydrochloride
• 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride

• MDL： MFCD30181150
• Inchi： 1S/C8H13N3O2.ClH/c1-2-7-10-8(13-11-7)5-12-6-3-9-4-6;/h6,9H,2-5H2,1H3;1H
• InChI Key： FCSWYGFIQSCHNC-UHFFFAOYSA-N
• SMILES： C(C1ON=C(CC)N=1)OC1CNC1.Cl

Additional information on 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride

Research Brief on 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride (CAS: 1955540-29-0)

The compound 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride (CAS: 1955540-29-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride, which contribute to its bioactivity. The compound's oxadiazole core, combined with the azetidine moiety, has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced computational modeling and in vitro assays to elucidate these interactions, providing a foundation for further drug development.

One of the key findings from recent investigations is the compound's promising activity as a modulator of the gamma-aminobutyric acid (GABA) system. Preliminary data suggest that 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride exhibits selective binding to GABA_A receptor subtypes, which could have implications for treating anxiety disorders and epilepsy. These findings are supported by electrophysiological studies and behavioral assays in animal models.

In addition to its neurological applications, the compound has also been explored for its anti-inflammatory properties. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based assays. This dual functionality—targeting both neurological and inflammatory pathways—positions 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride as a versatile candidate for multifactorial diseases.

The synthesis of this compound has been optimized in recent years, with researchers reporting improved yields and purity through novel catalytic methods. For instance, a 2023 study detailed a one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved scalability. These advancements are critical for enabling large-scale production and future clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent pharmacokinetic studies have identified rapid clearance as a potential limitation, prompting investigations into prodrug strategies and formulation enhancements to improve its therapeutic window.

In conclusion, 5-(azetidin-3-yloxy)methyl-3-ethyl-1,2,4-oxadiazole hydrochloride (CAS: 1955540-29-0) represents a compelling area of research with broad therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms of action and refine its pharmacological properties, paving the way for preclinical and clinical evaluation. Researchers and industry stakeholders are encouraged to monitor this space closely, as this compound may offer novel solutions for complex medical conditions.